6-Bromo-3',4'-dihydro-1'H-spiro[indene-2,2'-naphthalen]-1(3H)-one

• Molecular Formula: C18H15BrO
• Molecular Weight: 327.2 g/mol
• IUPAC Name: 6'-bromospiro[2,4-dihydro-1H-naphthalene-3,2'-3H-indene]-1'-one
• InChI: InChI=1S/C18H15BrO/c19-15-6-5-14-11-18(17(20)16(14)9-15)8-7-12-3-1-2-4-13(12)10-18/h1-6,9H,7-8,10-11H2
• InChI Key: NPDFCMNICKTWFJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CC3=C(C2=O)C=C(C=C3)Br)CC4=CC=CC=C41

Description

6-Bromo-3',4'-dihydro-1'H-spiro[indene-2,2'-naphthalen]-1(3H)-one is a useful research compound. Its molecular formula is C18H15BrO and its molecular weight is 327.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 6-bromo-indan-1-one (3.57 g, 17 mmol), 1-(2-bromo-ethyl)-2-bromomethyl-benzene (4.7 g, 17 mmol) in THF (50 mL) was added NaH (816 mg, 34 mmol) at room temperature, the mixture was refluxed for 2 hours. The mixture was quenched with water, concentrated, then extracted with DCM, washed with brine, dried over Na2SO4, concentrated to 6-bromo-3′,4′-dihydro-1′H-spiro[indene-2,2′-naphthalen]-1(3H)-one (1.8 g, 33%).